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Compound of Interest

Compound Name:
D-beta-Imidazolelactic Acid,

Monohydrate

CAS No.: 1246814-96-9

Cat. No.: B1140192

Get Quote

CAS Number: 1246814-96-9 Stereochemical Designation: (R)-Enantiomer[1][2]

Executive Summary
D-beta-Imidazolelactic Acid, Monohydrate (CAS 1246814-96-9) is the (R)-enantiomer of the

alpha-hydroxy acid metabolite derived from histidine.[1] While the L-isomer (S-configuration) is

the predominant mammalian metabolite associated with histidine degradation, the D-isomer

holds specific value in pharmaceutical development.[1] It serves as a vital chiral building block

for the asymmetric synthesis of imidazole alkaloids, most notably (+)-pilocarpine and (+)-

isopilocarpine, which are muscarinic agonists used in the treatment of glaucoma and

xerostomia. This guide details its physicochemical properties, synthesis pathways, and

validated analytical protocols for purity assessment.

Chemical Identity & Physicochemical Properties[2]
[3][4][5]
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The compound exists as a monohydrate, a critical factor for stoichiometric calculations in

synthesis. The imidazole ring introduces tautomeric complexity, while the alpha-hydroxy group

provides a handle for further functionalization.

Table 1: Physicochemical Specifications
Property Specification

IUPAC Name
(2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic

acid hydrate

Common Name D-beta-Imidazolelactic acid monohydrate

CAS Number 1246814-96-9

Molecular Formula C₆H₈N₂O₃[1][2][3] · H₂O (C₆H₁₀N₂O₄)

Molecular Weight
174.16 g/mol (Monohydrate) / 156.14 g/mol

(Anhydrous)

Appearance Off-white to pale orange crystalline solid

Solubility
Soluble in water, dilute acid; sparingly soluble in

ethanol

Chirality D-Configuration / (R)-Absolute Configuration

pKa Values ~3.4 (Carboxyl), ~6.8 (Imidazole N-H)

Melting Point 195–198 °C (Decomposition)

Structural Visualization
The following diagram illustrates the (R)-configuration. Note that the priority of the hydroxyl

group (-OH) over the carboxyl (-COOH) and imidazole side chain dictates the (R) assignment

in the Cahn-Ingold-Prelog system, which correlates to the D- designation in Fisher projections

for alpha-hydroxy acids.[1]
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Figure 1: Stereochemical priority assignment for D-beta-Imidazolelactic Acid (R-isomer).

Biological Significance & Applications[2][4][7][8]
Metabolic Context
In mammalian systems, L-histidine is primarily converted to L-imidazolelactic acid via

imidazolepyruvate.[1] The presence of the D-isomer (CAS 1246814-96-9) often points to:

Bacterial Metabolism: Certain gut microbiota possess racemases or D-amino acid oxidases

that can generate D-metabolites.[1]

Pathological Biomarker: Elevated levels of imidazolelactic acid (total) are observed in

histidinemia (histidase deficiency) and phenylketonuria (PKU). Distinguishing the D-isomer is

crucial for identifying bacterial vs. endogenous metabolic dysregulation.[1]

Pharmaceutical Application: Alkaloid Synthesis
The primary industrial utility of D-beta-imidazolelactic acid is as a precursor for (+)-Pilocarpine.

[1][2] The synthesis relies on the preservation of the chiral center at the C2 position. The D-

isomer provides the correct stereochemistry required for the pharmacologically active form of

pilocarpine.
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Figure 2: Synthetic pathway from D-Histidine to (+)-Pilocarpine using D-beta-Imidazolelactic

Acid.[1][2]

Synthesis & Production Protocols
Synthesis from D-Histidine
The most reliable route to high-optical-purity D-beta-imidazolelactic acid is the diazotization of

D-histidine.[1] Unlike simple aliphatic amino acids, the reaction conditions can be tuned to favor

retention of configuration via the neighboring group participation of the carboxylate or imidazole

ring.

Protocol:
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Reagents: D-Histidine (10 mmol), Sodium Nitrite (NaNO₂, 15 mmol), Hydrochloric Acid (2M).

Procedure:

Dissolve D-Histidine in 2M HCl at 0°C.

Add NaNO₂ solution dropwise over 60 minutes, maintaining temperature <5°C to prevent

racemization.

Stir for 4 hours at room temperature.

Neutralize with NaOH to pH 5.0.

Purification: Desalt using ion-exchange chromatography (Dowex 50W). Elute with 1M

NH₄OH.

Crystallization: Concentrate in vacuo and recrystallize from water/ethanol to obtain the

monohydrate.

Analytical Methodologies (Quality Control)
To ensure the integrity of the CAS 1246814-96-9 designation, chiral separation is mandatory to

rule out L-isomer contamination.[1]

Chiral HPLC Method
This validated method uses a cellulose-based chiral stationary phase effective for imidazole

derivatives.[1]
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Parameter Condition

Column
Chiralcel OJ-H (Cellulose tris(4-

methylbenzoate)), 250 × 4.6 mm, 5 µm

Mobile Phase
n-Hexane : Ethanol : Diethylamine (85 : 15 : 0.1

v/v/v)

Flow Rate 0.8 mL/min

Temperature 25°C

Detection UV @ 220 nm (Imidazole absorption)

Retention Time
D-Isomer (R) typically elutes before L-Isomer

(S) in this system (verify with standards).[1]

LC-MS/MS Identification
For biological matrices (urine/plasma), high sensitivity is required.

Ionization: ESI Positive Mode ([M+H]⁺ = 157.06 for anhydrous core).

Transitions:

Quantifier: 157.1 → 111.1 (Loss of HCOOH)

Qualifier: 157.1 → 81.1 (Imidazole fragment)
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Figure 3: Analytical workflow for enantiomeric purity determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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